Cas no 342410-99-5 (Pyrrolo[1,2-a]pyrimidine-7-carboxylicacid)

• Product Name: Pyrrolo[1,2-a]pyrimidine-7-carboxylicacid
• CAS No: 342410-99-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 302210
• PubChem ID: 12365413
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrimidine-7-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidine-7-carboxylicacid
• Pyrrolo[1,2-a]pyrimidine-7-carboxylic acid (9CI)
• DTXSID40494424
• pyrrolo[1,2-a]pyrimidine-7-carboxylic acid
• 342410-99-5
• Pyrrolo[1,2-a]pyrimidine-7-carboxylic acid(9ci)

• Inchi： 1S/C8H6N2O2/c11-8(12)6-4-7-9-2-1-3-10(7)5-6/h1-5H,(H,11,12)
• InChI Key： ZYYBNJMUPCOMMS-UHFFFAOYSA-N
• SMILES： OC(C1C=C2N=CC=CN2C=1)=O

Computed Properties

• Exact Mass: 162.04298
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.6